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Compound of Interest

Compound Name: 11-Methoxyangonin

Cat. No.: B1595845

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of two
kavalactones: 11-methoxyangonin and yangonin. While extensive research has elucidated
the pharmacological profile of yangonin, data on 11-methoxyangonin remains scarce,
presenting a notable gap in the current scientific literature. This document summarizes the
available quantitative data, outlines experimental protocols for key assays, and visualizes
relevant biological pathways.

Summary of Biological Activities

Yangonin has been demonstrated to interact with several key targets within the central nervous
system, contributing to its observed anxiolytic, sedative, and analgesic effects. In stark
contrast, the biological activity of 11-methoxyangonin is largely uncharacterized. The following
table summarizes the available quantitative data for both compounds.
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Biological ) 11-
o Yangonin . Reference(s)
Target/Activity Methoxyangonin

Cannabinoid Receptor
1 (CB1) Binding 0.72 uM No data available [1]
Affinity (Ki)

Cannabinoid Receptor
2 (CB2) Binding > 10 uM No data available [1]
Affinity (Ki)

Monoamine Oxidase A
(MAO-A) Inhibition 1.29 uM No data available [1]
(ICs0)

Monoamine Oxidase
B (MAO-B) Inhibition 0.085 uM No data available [1]
(ICs0)

Anthelmintic Activity
(Larval Development 15.0 uyM Inactive [2]
Inhibition ICso)

GABAA Receptor Positive Allosteric )
_ No data available
Modulation Modulator

Detailed Biological Activity of Yangonin

Yangonin's multifaceted biological activity stems from its interaction with several key
neurological pathways.

Cannabinoid Receptor Agonism

Yangonin acts as a selective agonist at the cannabinoid receptor 1 (CB1), with a binding affinity
(Ki) of 0.72 uM. It displays significantly lower affinity for the CB2 receptor (Ki > 10 uM). This
interaction with the endocannabinoid system is believed to contribute to the psychoactive
effects of kava.

Signaling Pathway of Yangonin at CB1 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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